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Compound of Interest

Compound Name: Gold;sodium

Cat. No.: B15460665

For laboratory professionals engaged in drug development and scientific research, ensuring
safety during the handling of chemical compounds is paramount. Gold sodium thiomalate, a
gold compound utilized for its immunosuppressive properties, requires stringent safety
protocols to mitigate potential hazards.[1][2][3] This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to support researchers in
handling this substance safely.

Hazard Identification and Personal Protective
Equipment (PPE)

Gold sodium thiomalate is classified as a hazardous substance and can cause skin
sensitization, irritation to the eyes, respiratory system, and skin.[4][5] It is harmful if inhaled,
swallowed, or in contact with skin.[4] Therefore, adherence to proper PPE protocols is critical.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields conforming to  Protects against dust formation
EN 166 (EU) or NIOSH (US) and splashes.[6]

standards.[6]

Eye/Face Protection

Chemical-impermeable gloves

(tested to a relevant standard

such as EN 374 or US F739)

and a lab coat are mandatory.

For prolonged or frequent Prevents skin contact, which
Skin Protection contact, gloves with a can be harmful and lead to

protection class of 5 or higher sensitization.[4][6]

are recommended.[4][5]

Fire/flame resistant and

impervious clothing should

also be worn.[6]

A NIOSH-approved dust

respirator should be used,

especially if user operations Avoids inhalation of dust,
Respiratory Protection generate dust.[5] If exposure which is a primary route of

limits are exceeded or irritation ~ exposure.[4][5]

is experienced, a full-face

respirator is necessary.[6]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of
the compound.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation
and inhalation of dust and aerosols.[4][6]

e Avoid all personal contact, including inhalation and contact with skin and eyes.[4][6]
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Do not eat, drink, or smoke in the handling area.[4]

Use non-sparking tools to prevent ignition sources.[6]

Wash hands thoroughly with soap and water after handling.[4]

Work clothes should be laundered separately.[4]

Storage:

Store in original, tightly closed, and clearly labeled containers.[4][6]

Keep in a cool, dry, and well-ventilated area.[4][6]

Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.

[4]16]

Protect containers from physical damage and check regularly for leaks.[4]

Accidental Release and Disposal Measures

In the event of a spill or the need for disposal, the following procedures should be followed to
ensure safety and environmental protection.

Accidental Release:

o Minor Spills: Remove all ignition sources.[4] Use dry clean-up procedures and avoid
generating dust.[4] Collect the spilled material using protective equipment and place it in a
suitable, labeled container for waste disposal.[4]

e Major Spills: Evacuate personnel to a safe area and alert emergency responders.[4][6]
Control personal contact by wearing appropriate protective clothing and breathing apparatus.
[4] Prevent the spillage from entering drains or water courses.[4]

Disposal:

« All waste must be handled in accordance with local, state, and federal regulations.[4]
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» Dispose of the chemical in suitable, closed containers at an authorized landfill.[4][6]

e Do not allow the chemical or wash water from cleaning equipment to enter drains.[4][6]

Workflow for Safe Handling of Gold Sodium
Thiomalate

To visualize the procedural steps for safely handling gold sodium thiomalate, the following
workflow diagram is provided.

Caption: Workflow for the safe handling of gold sodium thiomalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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